![molecular formula C20H18FNO3S B7548416 3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine](/img/structure/B7548416.png)
3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine
Overview
Description
3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine is a chemical compound that has been studied for its potential therapeutic applications. This compound has been found to possess interesting biological properties that make it a promising candidate for further research in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or proteins that play a role in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine have been studied in various in vitro and in vivo models. This compound has been found to possess interesting biological properties that make it a promising candidate for further research in the field of medicinal chemistry.
Advantages and Limitations for Lab Experiments
The advantages and limitations of 3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine for lab experiments depend on the specific research question being addressed. However, some general advantages of this compound include its interesting biological properties and potential therapeutic applications. Limitations may include its complex synthesis method and potential toxicity.
Future Directions
There are many potential future directions for research on 3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine. These may include further studies on its mechanism of action, its potential therapeutic applications, and its potential toxicity. Additionally, research may focus on the synthesis of analogs of this compound with improved biological properties.
Synthesis Methods
The synthesis of 3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine has been achieved through a multistep process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-naphthalenesulfonyl chloride with 3-aminopropanol to form the corresponding sulfonamide. This is followed by the reaction of the sulfonamide with 2-fluorobenzyl chloride to form the desired azetidine compound.
Scientific Research Applications
The potential therapeutic applications of 3-[(2-Fluorobenzyl)oxy]-1-(2-naphthylsulfonyl)azetidine have been studied extensively in the scientific literature. This compound has been found to possess interesting biological properties that make it a promising candidate for further research in the field of medicinal chemistry.
properties
IUPAC Name |
3-[(2-fluorophenyl)methoxy]-1-naphthalen-2-ylsulfonylazetidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FNO3S/c21-20-8-4-3-7-17(20)14-25-18-12-22(13-18)26(23,24)19-10-9-15-5-1-2-6-16(15)11-19/h1-11,18H,12-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUAZYAOUCUYZPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC3=CC=CC=C3C=C2)OCC4=CC=CC=C4F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Fluorophenyl)methoxy]-1-(naphthalene-2-sulfonyl)azetidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-chloro-4-fluorophenyl)-1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidine-4-carboxamide](/img/structure/B7548334.png)
![2-[4-(cyclopentylamino)-2-oxoquinazolin-1(2H)-yl]-N-(2,5-difluorophenyl)acetamide](/img/structure/B7548342.png)
![N-(3-ethoxypropyl)-4-[2-(4-methoxyphenoxy)pyrimidin-5-yl]benzamide](/img/structure/B7548345.png)
![N-(4-methoxyphenyl)-2-{2-[(2-methylphenyl)amino]-2-oxoethyl}-3-oxo-2,3-dihydro[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide](/img/structure/B7548348.png)
![1-benzoyl-4-[(5-pyridin-3-yl-1H-pyrazol-3-yl)carbonyl]piperazine](/img/structure/B7548391.png)
![4-[3-[(4-chlorophenyl)methoxy]azetidin-1-yl]sulfonyl-3,5-dimethyl-1H-pyrazole](/img/structure/B7548407.png)
![N-(3-fluorophenyl)-1-(4-fluorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide](/img/structure/B7548413.png)
![N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide](/img/structure/B7548422.png)
![N~1~-{2-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]ethyl}-3-methoxybenzamide](/img/structure/B7548434.png)
![N-(4-butylphenyl)-2-[3-oxo-8-(phenylthio)[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide](/img/structure/B7548435.png)